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Compound of Interest

Compound Name: AChE/nAChR-IN-1

Cat. No.: B15620952 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AChE/nAChR-IN-1 is not publicly available.

The following guidance is based on the safety protocols for structurally related

acetylcholinesterase (AChE) inhibitors and nicotinic acetylcholine receptor (nAChR) inhibitors.

Researchers must conduct a thorough, institution-specific risk assessment before handling this

compound and consult with their Environmental Health and Safety (EHS) department. This

document serves as a foundational guide.

AChE/nAChR-IN-1 is an inhibitor of both acetylcholinesterase and nicotinic acetylcholine

receptors. Due to its dual mechanism of action, it should be treated as a potent and potentially

hazardous compound. Inhibition of acetylcholinesterase can lead to an accumulation of the

neurotransmitter acetylcholine, resulting in overstimulation of the nervous system with

significant physiological effects.[1][2] The toxicological properties of AChE/nAChR-IN-1 have

not been fully characterized, and therefore, it must be handled with extreme caution as a

compound of unknown toxicity.[1]

Hazard Identification and General Precautions
As a potent acetylcholinesterase inhibitor, potential hazards include high potency/toxicity and

neurotoxic effects through inhalation, skin contact, or ingestion.[1] It is crucial to minimize all

routes of exposure.

General Handling Precautions:

Always work in a well-ventilated area, preferably a certified chemical fume hood.[3]
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Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling the compound.[3]

Store the compound in a tightly sealed container at the recommended temperature, typically

-20°C for powdered compounds.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure. The required

level of PPE may vary based on the specific laboratory task being performed.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Should be ANSI Z87.1

compliant and worn with side-

shields to protect against

splashes.[2][3] A face shield

may be necessary for tasks

with a higher risk of splashes.

[1]

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

mandatory. Double-gloving is

recommended.[1] Inspect

gloves for tears or punctures

before use and change them

immediately if contaminated.[3]

Body Protection Impervious Clothing

A disposable, solid-front or

back-closing lab coat or a

chemical-resistant apron

should be worn.[1][2][3] For

high-risk procedures, a full-

body suit may be necessary.[3]

Respiratory Protection Respirator

A fit-tested N95 respirator is

the minimum requirement

when handling the compound

as a powder.[2] A powered air-

purifying respirator (PAPR)

may be necessary based on a

risk assessment.[2]

Footwear Closed-toe Shoes

Non-perforated shoes that

cover the entire foot are

required to protect against

spills.[2]
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Adherence to a standardized workflow is critical for minimizing the risk of exposure during the

handling of AChE/nAChR-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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